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Executive Summary

Osimertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase
inhibitor, is a critical therapeutic agent in the treatment of non-small cell lung cancer (NSCLC).
As with many pharmaceutical compounds containing secondary or tertiary amine
functionalities, osimertinib is susceptible to degradation pathways that can lead to the formation
of N-nitrosamine impurities. These impurities are classified as probable human carcinogens
and are subject to stringent regulatory control. This technical guide provides a comprehensive
overview of the chemical degradation of osimertinib, with a specific focus on the pathways
leading to nitrosamine formation. It includes quantitative data from forced degradation studies,
detailed experimental protocols for stress testing and nitrosamine analysis, and visual diagrams
of the relevant chemical and biological pathways to support risk assessment and mitigation
strategies in drug development and manufacturing.

Introduction to Osimertinib and Nitrosamine Risk
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Osimertinib's molecular structure contains a dimethylaminoethyl-methylamino side chain, which
includes a secondary amine that is susceptible to nitrosation.[1] The formation of N-
nitrosamines typically occurs when a secondary, tertiary, or quaternary amine reacts with a
nitrosating agent, such as nitrous acid (HNO2), which can be formed from nitrite salts under
acidic conditions.[1] Given the potential for these impurities to be present in the active
pharmaceutical ingredient (API) or drug product, a thorough understanding of osimertinib's
degradation profile is essential for ensuring patient safety and regulatory compliance.

Forced degradation studies are a key component of drug development, providing insights into
the intrinsic stability of a drug substance and helping to identify potential degradation products.
Studies on osimertinib have shown that it is labile under acidic, basic, and oxidative conditions,
while remaining relatively stable under thermal and photolytic stress.[2][3] These stress
conditions can create an environment conducive to the formation of N-nitroso osimertinib
impurities.

Osimertinib Degradation and Nitrosamine Formation
Pathways

The primary risk for nitrosamine formation in osimertinib stems from the reaction of the
secondary amine in its side chain with nitrosating agents. The general reaction mechanism is
the electrophilic attack of the nitrosonium ion (NO*), formed from nitrous acid in an acidic
medium, on the lone pair of electrons of the secondary amine.

Identified N-Nitroso Osimertinib Impurities

Several potential N-nitroso impurities of osimertinib have been identified, including:

e N-Nitroso Osimertinib Impurity 3: N-(2-((2-(dimethylamino)ethyl)(nitroso)amino)-4-methoxy-
5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide.[1]

e N-Nitroso N-Osimertinib Desmethyl: N-(4-methoxy-2-(methyl(2-
(methyl(nitroso)amino)ethyl)amino)-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-
yl)amino)phenyl)acrylamide.[4]

o Osimertinib Nitroso Impurity 2: N-(2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-
((4-(1-nitroso-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)acrylamide.[5]
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The following diagram illustrates the general pathway for the formation of N-Nitroso

Osimertinib Impurity 3.
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Figure 1: General pathway for the formation of N-Nitroso Osimertinib Impurity 3.

Quantitative Data from Forced Degradation Studies

Forced degradation studies are crucial for understanding the stability of osimertinib. The

following table summarizes the quantitative data from a representative study.

. Reagent/Parameter .
Stress Condition Degradation (%) Reference
s
o 0.1 M HCl, 60°C, 2
Acidic 0.62 [6]
hours
] 0.1 M NaOH, 60°C, 2
Alkaline 1.76 [6]
hours
o 30% H202, 60°C, 2
Oxidative 7.37 [6]
hours
Thermal 60°C, 2 hours 1.83 [6]
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These studies indicate that while osimertinib is relatively stable, it does undergo degradation,
particularly under oxidative conditions.[6] The acidic and alkaline conditions, although showing
less degradation of the parent drug, are highly relevant for the potential formation of
nitrosamines if a source of nitrite is present.

Experimental Protocols
Forced Degradation Study of Osimertinib

This protocol is a synthesis of methodologies described in the literature.[3][6]
Objective: To investigate the stability of osimertinib under various stress conditions.
Materials:

e Osimertinib Mesylate

e Hydrochloric acid (HCI), 0.1 M

e Sodium hydroxide (NaOH), 0.1 M

e Hydrogen peroxide (H202), 30%

e Methanol, HPLC grade

e Water, HPLC grade

o HPLC system with UV detector

Procedure:

o Preparation of Stock Solution: Prepare a stock solution of osimertinib mesylate in methanol
at a concentration of 1 mg/mL.

e Acid Hydrolysis:
o To 1 mL of the stock solution, add 9 mL of 0.1 M HCI.

o Incubate the solution at 60°C for 2 hours.
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o Cool the solution to room temperature and neutralize with 0.1 M NaOH.

o Dilute to a final concentration of approximately 10 pg/mL with mobile phase for HPLC
analysis.

o Alkaline Hydrolysis:

To 1 mL of the stock solution, add 9 mL of 0.1 M NaOH.

[e]

Incubate the solution at 60°C for 2 hours.

o

[¢]

Cool the solution to room temperature and neutralize with 0.1 M HCI.

[¢]

Dilute to a final concentration of approximately 10 pg/mL with mobile phase for HPLC
analysis.

o Oxidative Degradation:

To 1 mL of the stock solution, add 9 mL of 30% H20-2.

[e]

Incubate the solution at 60°C for 2 hours.

o

[¢]

Cool the solution to room temperature.

o

Dilute to a final concentration of approximately 10 pg/mL with mobile phase for HPLC
analysis.

o Thermal Degradation:
o Keep the solid drug substance in a hot air oven at 60°C for 2 hours.

o Dissolve and dilute to a final concentration of approximately 10 pug/mL with mobile phase
for HPLC analysis.

e Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Quantification of N-Nitroso Osimertinib Impurities by
LC-MS/MS
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This protocol is a representative method based on established techniques for nitrosamine
analysis.[7][8]

Objective: To detect and quantify N-nitroso osimertinib impurities in a drug substance or
product.

Materials:

¢ Osimertinib drug substance or product

* N-Nitroso osimertinib reference standards
» Formic acid

o Acetonitrile, LC-MS grade

e Water, LC-MS grade

e LC-MS/MS system (e.qg., triple quadrupole)
Procedure:

e Sample Preparation:

o Accurately weigh and dissolve the osimertinib sample in a suitable solvent (e.g., methanol
or a mixture of acetonitrile and water) to a known concentration.

o Perform solid-phase extraction (SPE) if matrix effects are significant.

e LC-MS/MS Conditions:

[e]

LC Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 um).[7]

Mobile Phase A: 0.1% Formic acid in water.

[e]

Mobile Phase B: Acetonitrile.

o

[¢]

Flow Rate: 0.4 mL/min.[7]
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o Gradient Elution: A suitable gradient to separate the nitrosamine impurities from the parent
drug and other components.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.[7]

o Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion
transitions for each N-nitroso osimertinib impurity.

e Quantification:
o Prepare a calibration curve using the N-nitroso osimertinib reference standards.

o Quantify the impurities in the sample by comparing their peak areas to the calibration
curve.

Risk Assessment and Mitigation Workflow

A systematic risk assessment is crucial for controlling nitrosamine impurities. The following
diagram outlines a logical workflow for osimertinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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